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Compound of Interest

Compound Name: Antimony triethoxide

Cat. No.: B078292

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity
antimony triethoxide (CAS No. 10433-06-4), a specialty organometallic compound with
growing applications in materials science and catalysis. This document details available purity
levels, summarizes key experimental protocols, and visualizes relevant workflows and chemical
relationships for researchers, scientists, and drug development professionals. While antimony
compounds have a long history in medicine, particularly in the treatment of leishmaniasis, the
applications of high-purity antimony triethoxide are predominantly in advanced materials and
chemical synthesis.[1]

Introduction to Antimony Triethoxide

Antimony triethoxide, also known as antimony(lll) ethoxide or triethoxyantimony, is a clear,
pale yellow, moisture-sensitive liquid.[1] Its chemical formula is Sb(OCzH5s)s. This
organometallic compound serves as a precursor for the deposition of antimony-containing thin
films, acts as a catalyst in organic synthesis, and has been investigated as a flame-retardant
additive.[1] Notably, it can thermally decompose to form antimony trioxide (Sb203), a widely
used flame retardant and catalyst.[1]

Commercial Suppliers and Specifications

Several chemical suppliers offer high-purity antimony triethoxide, primarily for research and
development purposes. The following table summarizes the specifications from various
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commercial suppliers.

. Product ] CAS Additional
Supplier Purity Formula .
Name Number Information
Described as
a clear pale
] yellow liquid;
ProChem, Antimony (111) ]
] 99.99+% 10433-06-4 Sb(OCzHs)s moisture-
Inc. Ethoxide N
sensitive and
combustible.
[1]
ANTIMONY
Noah Available as
_ (1 99.99% 10433-06-4 Sb(OC:zHs)s o
Chemicals a liquid.[2]
ETHOXIDE
Provided as a
liquid with a
refractive
Sigma- Antimony(I1l) - index of
_ , Not specified 10433-06-4 Sb(OCzHs)s
Aldrich ethoxide n20/D 1.495
and a density
of 1.513 g/mL
at 25 °C.
Listed for
Strem Antimony(lIl) applications
_ _ 99% 10433-06-4 Sb(OC2Hs)s _
Chemicals ethoxide in CVD &
ALD.[3]

Key Applications and Experimental Protocols

High-purity antimony triethoxide is utilized in several advanced applications, each with

specific experimental considerations.

Atomic Layer Deposition (ALD) of Antimony Thin Films
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Antimony triethoxide is a suitable precursor for the atomic layer deposition of high-purity
antimony thin films. These films are noted for their high electrical conductivity.[1]

Experimental Protocol:

e Precursor Delivery: Antimony triethoxide is introduced into the ALD reactor as a vapor. The
precursor is typically heated to ensure a stable vapor pressure.

o Co-reactant: A co-reactant, such as tris(trimethylsilyl)antimony, is pulsed into the reactor.[1]

» Deposition Cycle: The ALD cycle consists of sequential pulses of antimony triethoxide and
the co-reactant, separated by purge steps with an inert gas (e.g., nitrogen or argon) to
remove unreacted precursors and byproducts.

o Substrate Temperature: The substrate is maintained at a specific temperature to facilitate the
surface reactions.

o Film Growth: The process is repeated for a set number of cycles to achieve the desired film
thickness.
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Workflow for Atomic Layer Deposition of Antimony Films
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Atomic Layer Deposition (ALD) Workflow

Catalysis in Organic Synthesis

Antimony triethoxide has been demonstrated as an effective catalyst in organic reactions,
such as ester-amide exchange.[1]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b078292?utm_src=pdf-body-img
https://www.benchchem.com/product/b078292?utm_src=pdf-body
https://prochemonline.com/product/antimonyiiiethoxide-1117/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol:

e Reaction Setup: The ester and amide substrates are dissolved in an appropriate solvent in a
reaction vessel.

o Catalyst Introduction: A catalytic amount of antimony triethoxide is added to the reaction
mixture.

e Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g.,
nitrogen or argon) and may require heating to proceed at a reasonable rate.

e Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC), gas chromatography (GC), or nuclear magnetic resonance (NMR)
spectroscopy.

o Work-up and Purification: Upon completion, the reaction is quenched, and the product is
isolated and purified using standard techniques like extraction, crystallization, or column
chromatography.

Catalytic Role of Antimony Triethoxide
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Antimony Triethoxide
Sb(OC2Hs)s

Click to download full resolution via product page

Catalytic Pathway for Ester-Amide Exchange

Flame Retardant Synergist in Lithium-lon Batteries
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Recent research has explored the use of antimony triethoxide as a flame-retardant synergist
in the electrolytes of lithium-ion batteries to improve safety.[1]

Mechanism of Action:

o Electrolyte Formulation: Antimony triethoxide is incorporated into the battery electrolyte,
often along with a fluorinated flame retardant such as fluoroethylene carbonate.[1]

e Thermal Decomposition: Under thermal stress (e.g., overheating of the battery), the
antimony triethoxide decomposes to form antimony trioxide (Sb20s3).[1]

e Synergistic Action: The in-situ generated antimony trioxide catalyzes the defluorination of the
co-flame retardant.[1]

o Combustion Suppression: This catalytic process suppresses combustion and flame
propagation, thereby enhancing the safety of the battery.[1]
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Flame Retardant Mechanism in Li-ion Batteries
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Mechanism of Antimony Triethoxide as a Flame Retardant

Conclusion

High-purity antimony triethoxide is a specialized chemical with significant potential in
materials science and catalysis. Its role as a precursor for thin films, a catalyst in organic
synthesis, and a novel flame retardant highlights its versatility. For researchers and
professionals in drug development, while direct applications are less common than for other
antimony compounds, understanding the synthesis and catalytic properties of organoantimony
compounds can inform the design of novel therapeutic agents. The commercial availability of
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high-purity grades from various suppliers facilitates further research and development in these
exciting areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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